Ethyl 4-(3-oxobutyl)benzoate
Ethyl 4-(3-oxobutyl)benzoate
Brand Name:
Vulcanchem
CAS No.:
174666-19-4
VCID:
VC20932659
InChI:
InChI=1S/C13H16O3/c1-3-16-13(15)12-8-6-11(7-9-12)5-4-10(2)14/h6-9H,3-5H2,1-2H3
SMILES:
CCOC(=O)C1=CC=C(C=C1)CCC(=O)C
Molecular Formula:
C13H16O3
Molecular Weight:
220.26 g/mol
Ethyl 4-(3-oxobutyl)benzoate
CAS No.: 174666-19-4
Cat. No.: VC20932659
Molecular Formula: C13H16O3
Molecular Weight: 220.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 174666-19-4 |
|---|---|
| Molecular Formula | C13H16O3 |
| Molecular Weight | 220.26 g/mol |
| IUPAC Name | ethyl 4-(3-oxobutyl)benzoate |
| Standard InChI | InChI=1S/C13H16O3/c1-3-16-13(15)12-8-6-11(7-9-12)5-4-10(2)14/h6-9H,3-5H2,1-2H3 |
| Standard InChI Key | GYHQHPIRJZUHHD-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=C(C=C1)CCC(=O)C |
| Canonical SMILES | CCOC(=O)C1=CC=C(C=C1)CCC(=O)C |
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